4-Benzyloxy-3-methoxy-beta-nitrostyrene
Overview
Description
4-Benzyloxy-3-methoxy-beta-nitrostyrene is a chemical compound with the molecular formula C16H15NO4 . It is also known by several synonyms such as (E)-1-(benzyloxy)-2-methoxy-4-(2-nitrovinyl)benzene and 2-methoxy-4-[(E)-2-nitroethenyl]-1-phenylmethoxybenzene . The molecular weight of this compound is 285.29 g/mol .
Molecular Structure Analysis
The molecular structure of 4-Benzyloxy-3-methoxy-beta-nitrostyrene can be represented by the SMILES notation: COC1=C(C=CC(=C1)C=CN+[O-])OCC2=CC=CC=C2 . This notation provides a way to represent the structure of the compound in a linear string of symbols.Physical And Chemical Properties Analysis
The compound has a molecular weight of 285.29 g/mol . It has a computed XLogP3 value of 3.4, which is a measure of its lipophilicity . The compound does not have any hydrogen bond donors but has four hydrogen bond acceptors .Scientific Research Applications
Synthesis of Slimicides
4-Benzyloxy-3-methoxy-beta-nitrostyrene: is used as a precursor in the synthesis of slimicides . Slimicides are chemicals that prevent the growth of slime-producing bacteria and fungi in industrial processes, such as paper manufacturing. The compound’s ability to form reactive intermediates is crucial for the development of these slimicides.
Production of Dyes
This compound serves as a starting material for the synthesis of various dyes . Its nitro group can undergo reduction reactions to form aromatic amines, which are key intermediates in dye production. This is particularly important for creating dyes with complex structures and specific color properties.
Antiplatelet Therapy
Research has shown that nitrostyrene derivatives can prevent platelet aggregation, suggesting a potential application in antiplatelet therapy . This could lead to the development of new treatments for conditions associated with blood clots.
Safety and Hazards
Mechanism of Action
Mode of Action
It is known that nitrostyrenes, a class of compounds to which this molecule belongs, can act as precursors for various chemical reactions .
Biochemical Pathways
Nitrostyrenes are known to be involved in various chemical reactions, suggesting that they may interact with multiple biochemical pathways .
Pharmacokinetics
The compound is soluble in Acetic Acid, Dichloromethane, Ethyl Acetate, and Methanol , which may influence its bioavailability.
properties
IUPAC Name |
2-methoxy-4-[(E)-2-nitroethenyl]-1-phenylmethoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO4/c1-20-16-11-13(9-10-17(18)19)7-8-15(16)21-12-14-5-3-2-4-6-14/h2-11H,12H2,1H3/b10-9+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YDGNRJKNDGBMCL-MDZDMXLPSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C=C[N+](=O)[O-])OCC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=CC(=C1)/C=C/[N+](=O)[O-])OCC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Benzyloxy-3-methoxy-beta-nitrostyrene | |
CAS RN |
1860-56-6 |
Source
|
| Record name | trans-4-Benzyloxy-3-methoxy-β-nitrostyrene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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